Cas no 95461-22-6 (4,5,6,7-Tetrahydro-1-benzothiophene-3-carbonyl chloride)

• Product Name: 4,5,6,7-Tetrahydro-1-benzothiophene-3-carbonyl chloride
• CAS No: 95461-22-6
• MF: C₉H₉ClOS
• MW: 200.685160398483
• MDL: MFCD12197869
• CID: 4351917
• PubChem ID: 13308347
• Update Time: 2025-06-10

4,5,6,7-Tetrahydro-1-benzothiophene-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carbonyl chloride, 4,5,6,7-tetrahydro-
• VS-04740
• 4,5,6,7-Tetrahydrobenzo[b]thiophene-3-carbonylchloride
• H26329
• 95461-22-6
• ALBB-011314
• 4,5,6,7-Tetrahydrobenzo[b]thiophene-3-carbonyl chloride
• BBL014949
• STL197358
• 4,5,6,7-tetrahydro-1-benzothiophene-3-carbonyl chloride
• MFCD12197869
• DTXSID70536164
• AKOS005173259
• 4,5,6,7-Tetrahydro-1-benzothiophene-3-carbonyl chloride

• MDL： MFCD12197869
• Inchi： 1S/C9H9ClOS/c10-9(11)7-5-12-8-4-2-1-3-6(7)8/h5H,1-4H2
• InChI Key： AUTYFGHABWCHOO-UHFFFAOYSA-N
• SMILES： ClC(C1=CSC2=C1CCCC2)=O

Computed Properties

• Exact Mass: 200.0062638g/mol
• Monoisotopic Mass: 200.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 4,5,6,7-Tetrahydro-1-benzothiophene-3-carbonyl chloride

Recent Advances in the Application of 4,5,6,7-Tetrahydro-1-benzothiophene-3-carbonyl chloride (CAS: 95461-22-6) in Chemical Biology and Pharmaceutical Research

4,5,6,7-Tetrahydro-1-benzothiophene-3-carbonyl chloride (CAS: 95461-22-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the fields of medicinal chemistry and drug discovery. Recent studies have highlighted its versatility as a building block for the development of novel therapeutic agents, including kinase inhibitors, anti-inflammatory drugs, and antimicrobial compounds. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential clinical implications.

One of the most significant developments in the use of 4,5,6,7-Tetrahydro-1-benzothiophene-3-carbonyl chloride is its role in the synthesis of small-molecule kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of selective JAK2 inhibitors, which show promise for treating myeloproliferative disorders. The compound's unique structural features enable efficient derivatization, allowing researchers to fine-tune the pharmacokinetic properties of the resulting inhibitors. Molecular docking studies further revealed that derivatives of this compound exhibit strong binding affinity to the JAK2 ATP-binding site, with IC50 values in the low nanomolar range.

In the realm of anti-inflammatory drug development, recent work has explored the potential of 4,5,6,7-Tetrahydro-1-benzothiophene-3-carbonyl chloride derivatives as COX-2 selective inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported a series of novel compounds showing significant COX-2 inhibition (selectivity index > 300) with reduced gastrointestinal toxicity compared to traditional NSAIDs. The researchers utilized computational chemistry approaches to optimize the scaffold, demonstrating how strategic modifications to the tetrahydrobenzothiophene core can enhance both potency and selectivity.

The antimicrobial applications of this compound have also seen notable progress. A recent patent application (WO2023124567) describes its use in preparing novel quorum sensing inhibitors effective against Pseudomonas aeruginosa biofilms. The synthesized derivatives showed potent activity in disrupting bacterial communication pathways while exhibiting minimal cytotoxicity to human cells. This represents a promising strategy for addressing the growing challenge of antibiotic resistance, particularly in hospital-acquired infections.

From a synthetic chemistry perspective, several innovative methodologies have emerged for the efficient production and functionalization of 4,5,6,7-Tetrahydro-1-benzothiophene-3-carbonyl chloride. A 2023 publication in Organic Process Research & Development detailed a continuous flow chemistry approach that improves yield (up to 92%) while reducing hazardous waste generation compared to traditional batch processes. This advancement has important implications for scaling up production while adhering to green chemistry principles.

Looking forward, the unique properties of 4,5,6,7-Tetrahydro-1-benzothiophene-3-carbonyl chloride continue to inspire novel research directions. Current investigations are exploring its potential in targeted protein degradation (PROTACs), with preliminary results showing promising degradation efficiency for challenging drug targets. Additionally, its application in radiopharmaceuticals for PET imaging is under active investigation, leveraging the sulfur atom for potential radiolabeling strategies. These developments underscore the compound's enduring relevance in cutting-edge pharmaceutical research.